N-[2-(Diphenylphosphino)ethyl]-2-[(4-methylphenyl)thio]-ethanamine

• IUPAC Name: 2-diphenylphosphanyl-N-[2-(4-methylphenyl)sulfanylethyl]ethanamine
• InChI: InChI=1S/C23H26NPS/c1-20-12-14-23(15-13-20)26-19-17-24-16-18-25(21-8-4-2-5-9-21)22-10-6-3-7-11-22/h2-15,24H,16-19H2,1H3
• InChI Key: WYCQRFAODUWGOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCNCCP(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H26NPS
• Molecular Weight: 379.5 g/mol

Description

N-[2-(Diphenylphosphino)ethyl]-2-[(4-methylphenyl)thio]-ethanamine, also known as N-diphenylphosphinoethanethiolate, is an organophosphorus compound that has been used in a variety of scientific research applications. It is a colorless liquid that is soluble in many organic solvents, making it an ideal reagent for a wide range of synthetic and analytical techniques. This compound is also known to have a wide range of biochemical and physiological effects, making it a valuable tool for research in the fields of biology and medicine.

Scientific Research Applications

N-[2-(Diphenylphosphino)ethyl]-2-[(4-methylphenyl)thio]-ethanamineosphinoethanethiolate has a wide range of applications in scientific research. It is commonly used as a reagent in the synthesis of organic compounds, such as peptides, nucleosides, and amino acids. It has also been used in the preparation of metal complexes, which are important in the study of catalytic reactions. In addition, this compound has been used in the preparation of fluorescent probes and sensors, which can be used to detect and quantify biological molecules.

Mechanism of Action

N-[2-(Diphenylphosphino)ethyl]-2-[(4-methylphenyl)thio]-ethanamineosphinoethanethiolate is known to interact with biological molecules, such as proteins, enzymes, and nucleic acids. It has been found to bind to cysteine residues on proteins, which can alter their structure and function. In addition, it has been shown to interact with nucleic acids, such as DNA and RNA, and can affect their structure and function.
Biochemical and Physiological Effects
N-[2-(Diphenylphosphino)ethyl]-2-[(4-methylphenyl)thio]-ethanamineosphinoethanethiolate has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and caspase-3. In addition, it has been found to stimulate the release of nitric oxide, which can have a variety of effects on the body, including vasodilation, increased metabolism, and increased immune system activity.

Advantages and Limitations for Lab Experiments

N-[2-(Diphenylphosphino)ethyl]-2-[(4-methylphenyl)thio]-ethanamineosphinoethanethiolate is a useful reagent for a variety of laboratory experiments. It is relatively easy to synthesize and is soluble in many organic solvents, making it an ideal reagent for a variety of synthetic and analytical techniques. However, it is important to note that this compound is toxic and should be handled with care. In addition, it is important to be aware of the potential for adverse effects when using this compound in biological experiments.

Future Directions

N-[2-(Diphenylphosphino)ethyl]-2-[(4-methylphenyl)thio]-ethanamineosphinoethanethiolate has a wide range of potential applications in scientific research. It has been found to have a variety of biochemical and physiological effects, and its use in laboratory experiments is likely to continue to expand. Future research may focus on the development of novel applications for this compound, such as the development of new fluorescent probes and sensors. In addition, further research may focus on the potential therapeutic applications of this compound, such as the potential use of this compound as an anti-cancer drug.

Synthesis Methods

N-[2-(Diphenylphosphino)ethyl]-2-[(4-methylphenyl)thio]-ethanamineosphinoethanethiolate can be synthesized by the reaction of diphenylphosphine with ethanethiol in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at room temperature in an inert atmosphere, and the resulting product is a colorless liquid. The reaction can be further optimized by the addition of a catalytic amount of an acid, such as hydrochloric acid or sulfuric acid.